Cas no 17811-38-0 (5-hydroxy-7-methoxy-6-methyl-3H-isobenzofuran-1-one)
17811-38-0 structure
Product Name:5-hydroxy-7-methoxy-6-methyl-3H-isobenzofuran-1-one
CAS No:17811-38-0
MF:C10H10O4
MW:194.184003353119
CID:2018267
PubChem ID:11600840
Update Time:2025-04-21
5-hydroxy-7-methoxy-6-methyl-3H-isobenzofuran-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxy-7-methoxy-6-methyl-3H-isobenzofuran-1-one
- 5-Hydroxy-7-methoxy-6-methyl-phthalid
- 5-hydroxy-7-methoxy-6-methylphthalide
- 5-Methoxy-6-methyl-7-hydroxyphthalid
- indulol
- Nidulol
- porriolide
- Nidulol(Aspergillus)
- 5-Hydroxy-7-methoxy-6-methyl-1(3H)-isobenzofuranone
- 5-Hydroxy-7-methoxy-6-methyl-3H-2-benzofuran-1-one
- 17811-38-0
- SCHEMBL23484266
-
- Inchi： 1S/C10H10O4/c1-5-7(11)3-6-4-14-10(12)8(6)9(5)13-2/h3,11H,4H2,1-2H3
- InChI Key： SEBRJTCSPHILIQ-UHFFFAOYSA-N
- SMILES： O1C(C2C(=C(C)C(=CC=2C1)O)OC)=O
Computed Properties
- Exact Mass: 194.05790880g/mol
- Monoisotopic Mass: 194.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.8Ų
5-hydroxy-7-methoxy-6-methyl-3H-isobenzofuran-1-one Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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